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Compound of Interest

Compound Name: Velnacrine-d4

Cat. No.: B15558842 Get Quote

Introduction

Velnacrine-d4 is the deuterated isotopologue of Velnacrine, a reversible inhibitor of both

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[1] Velnacrine itself is a

hydroxylated active metabolite of tacrine.[2] By inhibiting these cholinesterases, Velnacrine

increases the concentration and prolongs the action of the neurotransmitter acetylcholine in the

synaptic cleft.[1] Due to its stable isotope labeling, Velnacrine-d4 is an ideal internal standard

for quantitative bioanalytical studies, such as those employing liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to determine the

pharmacokinetic and metabolic profiles of Velnacrine.[3] The substitution of hydrogen with

deuterium atoms can lead to a stronger carbon-deuterium bond, potentially slowing metabolic

cleavage and improving the pharmacokinetic properties of the parent compound, a

phenomenon known as the kinetic isotope effect.[1] This document provides a detailed protocol

for the preparation, storage, and handling of Velnacrine-d4 stock solutions for research

applications.

Quantitative Data Summary

The following table summarizes the key quantitative information for the preparation of

Velnacrine-d4 hydrochloride stock solutions. Researchers should always refer to the

Certificate of Analysis provided by the supplier for lot-specific information.
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Parameter Value Source/Note

Compound Name Velnacrine-d4 hydrochloride [3][4]

CAS Number 1246816-08-9 [3]

Molecular Formula C₁₃H₁₁D₄ClN₂O
Assumed from Velnacrine

structure

Molecular Weight ~254.77 g/mol
Calculated based on

Velnacrine HCl

Recommended Solvent
Dimethyl sulfoxide (DMSO),

high purity, anhydrous

Based on Velnacrine maleate

solubility[5]

Typical Stock Conc. 1-10 mM Standard laboratory practice

Storage (Solid) -20°C, desiccated
General guidance for stable

compounds

Storage (Stock Solution)
-20°C (up to 1 month) or -80°C

(up to 6 months)
[5]

Stability

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from moisture.[5]

Best practice

Experimental Protocols

1. Safety Precautions

Velnacrine-d4 is a potent cholinesterase inhibitor. Handle with appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Perform all weighing and solution preparation steps in a well-ventilated chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

2. Protocol for Preparation of a 10 mM Velnacrine-d4 Stock Solution in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/velnacrine-d4-hydrochloride.html
https://www.glpbio.cn/velnacrine-d4-hydrochloride.html
https://www.medchemexpress.com/velnacrine-d4-hydrochloride.html
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.benchchem.com/product/b15558842?utm_src=pdf-body
https://www.benchchem.com/product/b15558842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes and

mass as needed for different concentrations or volumes.

Materials:

Velnacrine-d4 hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO), ≥99.9% purity

Microcentrifuge tubes or amber glass vials with PTFE-lined caps

Calibrated analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Bath sonicator (optional, for aiding dissolution)

Procedure:

Equilibration: Before opening, allow the vial of Velnacrine-d4 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the hygroscopic compound.

Weighing: In a chemical fume hood, carefully weigh out 2.55 mg of Velnacrine-d4
hydrochloride powder using an analytical balance.

Dissolution: a. Transfer the weighed powder to a clean, appropriately labeled microcentrifuge

tube or vial. b. Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the vial. c.

Securely cap the vial and mix vigorously using a vortex mixer for 1-2 minutes. d. Visually

inspect the solution to ensure all solid has dissolved. If particulates remain, sonicate the vial

in a bath sonicator for 5-10 minutes, or until the solution is clear.[5]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in

sterile microcentrifuge tubes. b. Clearly label each aliquot with the compound name,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15558842?utm_src=pdf-body
https://www.benchchem.com/product/b15558842?utm_src=pdf-body
https://www.benchchem.com/product/b15558842?utm_src=pdf-body
https://www.medchemexpress.com/velnacrine-maleate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentration, solvent, and preparation date. c. For short-term storage (up to 1 month), store

the aliquots at -20°C. For long-term storage (up to 6 months), store at -80°C.[5]

3. Protocol for Preparation of Working Solutions

Working solutions should be prepared fresh daily by diluting the high-concentration stock

solution in the appropriate aqueous buffer or cell culture medium for the specific assay.

Important Consideration: DMSO can be toxic to cells at higher concentrations (typically >0.5%).

Ensure the final concentration of DMSO in the assay medium is low and consistent across all

experimental conditions, including vehicle controls.

Example: Preparing a 10 µM working solution in cell culture medium:

Thaw one aliquot of the 10 mM Velnacrine-d4 stock solution.

Perform a serial dilution. For example, dilute the 10 mM stock 1:100 in the desired medium

to create a 100 µM intermediate solution (e.g., add 5 µL of stock to 495 µL of medium).

Dilute the 100 µM intermediate solution 1:10 in the final assay medium to achieve the target

10 µM concentration (e.g., add 100 µL of intermediate to 900 µL of medium).
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Velnacrine-d4 stock solution.
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Cholinergic Synapse: Mechanism of Velnacrine Action
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Caption: Velnacrine-d4 inhibits AChE, increasing ACh levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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